Cas no 1092-82-6 (1,5-Bis(4-aminophenoxy)pentane)

1,5-Bis(4-aminophenoxy)pentane structure
1092-82-6 structure
Product Name:1,5-Bis(4-aminophenoxy)pentane
CAS No:1092-82-6
MF:C17H22N2O2
MW:286.368784427643
CID:93330
PubChem ID:14173
Update Time:2025-04-18

1,5-Bis(4-aminophenoxy)pentane Chemical and Physical Properties

Names and Identifiers

    • 1,5-Bis(4-aminophenoxy)pentane
    • 1,5-BIS(4-AMINO-BENZENE-1-OXY)PENTANE
    • Benzenamine, 4,4'-[1,5-pentanediylbis(oxy)]bis-, dihydrochloride
    • AKOS024348895
    • 1,5-Di(p-aminophenoxy)pentane
    • [4-[5-(4-azaniumylphenoxy)pentoxy]phenyl]azanium dichloride
    • CS-0336279
    • 4,4'-(1,5-Pentanediylbis(oxy))bisbenzenamine
    • SB82281
    • DTXSID70178624
    • 4,4'-(1,5-pentanediyl)dioxydianiline
    • 4,4'-(pentane-1,5-diylbis(oxy))dianiline
    • 4-{[5-(4-aminophenoxy)pentyl]oxy}phenylamine
    • 4-[5-(4-aminophenoxy)pentoxy]aniline
    • Benzenamine, 4,4'-[1,5-pentanediylbis(oxy)]bis-
    • SLHXQWDUYXSTPA-UHFFFAOYSA-N
    • SCHEMBL562258
    • 1092-82-6
    • MFCD01632139
    • 1,5-Bis(p-aminophenoxy)pentane
    • 2391-56-2
    • PD160505
    • AS-75615
    • Inchi: 1S/C17H22N2O2/c18-14-4-8-16(9-5-14)20-12-2-1-3-13-21-17-10-6-15(19)7-11-17/h4-11H,1-3,12-13,18-19H2
    • InChI Key: SLHXQWDUYXSTPA-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)N)CCCCCOC1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 286.168127949g/mol
  • Monoisotopic Mass: 286.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 70.5Ų
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